Cas no 2137417-99-1 ((1S)-1-(5-chloro-7-methyl-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine)

• Product Name: (1S)-1-(5-chloro-7-methyl-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine
• CAS No: 2137417-99-1
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 5803741
• PubChem ID: 165716788
• Update Time: 2025-07-18

(1S)-1-(5-chloro-7-methyl-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(5-chloro-7-methyl-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine
• 2137417-99-1
• EN300-726798

• Inchi： 1S/C12H16ClNO/c1-7-3-11(13)10-5-9(8(2)14)6-15-12(10)4-7/h3-4,8-9H,5-6,14H2,1-2H3/t8-,9?/m0/s1
• InChI Key： JQEUPXOSLQKXKK-IENPIDJESA-N
• SMILES： ClC1=CC(C)=CC2=C1CC(CO2)[C@H](C)N

Computed Properties

• Exact Mass: 225.0920418g/mol
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on (1S)-1-(5-chloro-7-methyl-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine

Comprehensive Overview of (1S)-1-(5-chloro-7-methyl-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine (CAS No. 2137417-99-1)

The compound (1S)-1-(5-chloro-7-methyl-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine, identified by its CAS number 2137417-99-1, is a chiral amine derivative with a benzopyran scaffold. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and development. The presence of a chloro and methyl substituent on the benzopyran ring, along with the stereocenter at the 1-position, makes it a valuable intermediate for synthesizing enantiomerically pure compounds.

In recent years, the demand for chiral building blocks like (1S)-1-(5-chloro-7-methyl-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine has surged, driven by the growing emphasis on stereoselective synthesis in medicinal chemistry. Researchers are particularly interested in its potential role in designing central nervous system (CNS) therapeutics, given the benzopyran core's prevalence in bioactive molecules. The compound's CAS no 2137417-99-1 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and fragment-based drug design.

From a synthetic perspective, the 5-chloro-7-methyl substitution pattern on the benzopyran ring offers opportunities for further functionalization, making it a versatile intermediate. The amine moiety allows for derivatization into amides, sulfonamides, or other nitrogen-containing functionalities, which are common pharmacophores in drug candidates. This adaptability aligns with current trends in precision medicine and targeted therapy, where molecular specificity is paramount.

Environmental and green chemistry considerations are also shaping the discourse around compounds like CAS 2137417-99-1. Innovations in catalytic asymmetric synthesis and solvent-free reactions are being explored to optimize its production sustainably. Such advancements address the pharmaceutical industry's push toward eco-friendly manufacturing, a topic frequently queried in academic and industrial search engines.

Analytical characterization of (1S)-1-(5-chloro-7-methyl-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry to confirm purity and stereochemistry. These methods are critical for ensuring compliance with quality-by-design (QbD) principles, a regulatory priority in drug development. The compound's chirality further underscores the need for robust analytical protocols, as enantiomeric impurities can significantly impact biological activity.

In summary, 2137417-99-1 represents a compelling case study in modern chemical research, bridging structural complexity, therapeutic potential, and synthetic innovation. Its interdisciplinary applications continue to inspire investigations across pharmacology, materials science, and catalysis, making it a staple in contemporary scientific literature.